Cas no 79036-50-3 (N,N-dimethyl-2-oxoacetamide)

N,N-dimethyl-2-oxoacetamide structure
N,N-dimethyl-2-oxoacetamide structure
N,N-dimethyl-2-oxoacetamide
79036-50-3
C4H7NO2
101.103881120682
2154459

N,N-dimethyl-2-oxoacetamide Properties

Names and Identifiers

    • N,N-dimethyl-2-oxoacetamide
    • Glyoxylamide, N,N-dimethyl- (6CI)
    • N,N-Dimethyl-2-oxoacetamide (ACI)
    • N,N-Dimethylglyoxylamide
    • HVUXFKKSBYDBDQ-UHFFFAOYSA-N
    • 1S/C4H7NO2/c1-5(2)4(7)3-6/h3H,1-2H3
    • O=CC(N(C)C)=O

N,N-dimethyl-2-oxoacetamide Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
eNovation Chemicals LLC
Y1220015-1g
N,N-dimethyl-2-oxoacetamide
 79036-50-3 95%
1g
 $590 2022-09-03

N,N-dimethyl-2-oxoacetamide Synthesis

Synthetic Circuit 1

26549-65-5 26549-65-5
79036-50-3 79036-50-3
Reaction Conditions
1.1 Reagents: Periodic acid Solvents: Dichloromethane ;  4.5 h
Reference
Superoxide dismutase mimetics. Part 2: synthesis and structure-activity relationship of glyoxylate- and glyoxamide-derived metalloporphyrins
Trova, Michael P.; Gauuan, Polivina Jolicia F.; Pechulis, Anthony D.; Bubb, Stephen M.; Bocckino, Stephen B.; et al, Bioorganic & Medicinal Chemistry, 2003, 11(13), 2695-2707

Synthetic Circuit 2

17878-64-7 17878-64-7
79036-50-3 79036-50-3
Reaction Conditions
1.1 Reagents: Oxygen ,  Ozone Solvents: Methanol ;  30 min, 0.5 psi, -78 °C
1.2 Reagents: Dimethyl sulfide ;  -78 °C; -78 °C → rt
Reference
Development of an organo- and enzyme-catalysed one-pot, sequential three-component reaction
Kinnell, Angela; Harman, Thomas; Bingham, Matilda; Berry, Alan; Nelson, Adam, Tetrahedron, 2012, 68(37), 7719-7722

Synthetic Circuit 3

68-12-2 68-12-2
79036-50-3 79036-50-3
Reaction Conditions
1.1 Reagents: Sodium ,  Water Solvents: Benzene
Reference
Reaction of N,N-disubstituted formamides with alkali metals
Bredereck, H.; Effenberger, F.; Gleiter, R., Angewandte Chemie, 1965, 77(21), 964-5

Synthetic Circuit 4

26549-65-5 26549-65-5
79036-50-3 79036-50-3
Reaction Conditions
1.1 Reagents: Sodium periodate Solvents: Water ;  4 h, 0 °C
Reference
Design, synthesis, and biological evaluation of fluorinated imidazo[1,2-a]pyridine derivatives with potential antipsychotic activity
Marcinkowska, Monika; Kolaczkowski, Marcin; Kaminski, Krzysztof; Bucki, Adam; Pawlowski, Maciej; et al, European Journal of Medicinal Chemistry, 2016, 124, 456-467

Synthetic Circuit 5

26549-65-5 26549-65-5
79036-50-3 79036-50-3
Reaction Conditions
1.1 Reagents: Periodic acid Solvents: Dichloromethane
Reference
BF3-Mediated cis-Selective Cycloaddition of O-Silyloxime with Alkenes
Morita, Nobuyoshi; Kono, Rina; Fukui, Kenji; Miyazawa, Asuka; Masu, Hyuma; et al, Journal of Organic Chemistry, 2015, 80(9), 4797-4802

Synthetic Circuit 6

146330-79-2 146330-79-2
79036-50-3 79036-50-3
Reaction Conditions
1.1 Catalysts: Lead tetraacetate
Reference
6-(1-carbamoyl-1-hydroxymethyl)penicillanic acid derivatives, their preparation, and their use as antibacterial agents and/or β-lactamase inhibitors
, European Patent Organization, , ,

Synthetic Circuit 7

153078-89-8 153078-89-8
79036-50-3 79036-50-3
85-41-6 85-41-6
Reaction Conditions
1.1 10 min, 0.02 torr, 500 °C
Reference
Gas-phase pyrolysis of N-alkoxyphthalimides to functionally substituted aldehydes: kinetic and mechanistic study
Al-Etaibi, Alya M.; Al-Awadi, Nouria A.; Ibrahim, Maher R.; Ibrahim, Yehia A., ARKIVOC (Gainesville, 2010, (10), 149-162

N,N-dimethyl-2-oxoacetamide Raw materials

N,N-dimethyl-2-oxoacetamide Preparation Products

N,N-dimethyl-2-oxoacetamide Related Literature

79036-50-3 (N,N-dimethyl-2-oxoacetamide) Related Products

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